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Compound of Interest

Compound Name: 3,5-Difluoropyridine

Cat. No.: B1298662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Difluoropyridine is a fluorinated heterocyclic compound of increasing interest in the

pharmaceutical and agrochemical industries. Its unique electronic properties, stemming from

the presence of two electron-withdrawing fluorine atoms on the pyridine ring, make it a valuable

building block in the synthesis of novel bioactive molecules. Understanding its solubility in

various organic solvents is a critical parameter for its effective use in synthesis, purification,

and formulation development.

This technical guide provides a comprehensive overview of the available information on the

solubility of 3,5-Difluoropyridine in common organic solvents. Due to a notable lack of specific

quantitative experimental data in publicly accessible literature, this guide focuses on qualitative

solubility information, predicted solubility data, and detailed experimental protocols to enable

researchers to determine precise solubility values.

Physicochemical Properties of 3,5-Difluoropyridine
A foundational understanding of the physicochemical properties of 3,5-Difluoropyridine is

essential for interpreting its solubility behavior.
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Property Value Reference

Molecular Formula C₅H₃F₂N [1]

Molecular Weight 115.08 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 92-93 °C [3]

Density 1.268 g/cm³ [3]

Flash Point 9 °C [3]

Qualitative and Predicted Solubility
Direct experimental data on the quantitative solubility of 3,5-Difluoropyridine in a range of

common organic solvents is not readily available in the surveyed literature. However, general

observations and computational predictions offer valuable insights.

Qualitative Observations:

General statements in the chemical literature indicate that 3,5-Difluoropyridine is soluble in

common organic solvents such as ethanol and ether.

Predicted Water Solubility:

Computational models provide estimates for the water solubility of 3,5-Difluoropyridine. It is

important to note that these are theoretical values and should be confirmed by experimental

determination.

Prediction Method Predicted Solubility

ESOL 1.95 mg/mL

Ali 14.1 mg/mL

Experimental Protocols for Solubility Determination
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To empower researchers to obtain precise and reliable quantitative solubility data for 3,5-
Difluoropyridine, this section details standard experimental methodologies. The gravimetric

method is a widely used, robust, and straightforward technique for this purpose.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of the solute in a given solvent at a

specific temperature, followed by the evaporation of the solvent and weighing the remaining

solute.

Materials and Equipment:

3,5-Difluoropyridine (high purity)

Organic solvent of interest (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate,

tetrahydrofuran, acetonitrile)

Analytical balance

Constant temperature bath (e.g., water bath, oil bath)

Vials or flasks with secure caps

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Syringes

Pre-weighed evaporation dishes or vials

Oven or vacuum oven

Procedure:

Sample Preparation: Add an excess amount of 3,5-Difluoropyridine to a known volume or

mass of the chosen organic solvent in a sealed vial or flask. The presence of undissolved

solid is crucial to ensure saturation.
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Equilibration: Place the sealed vial in a constant temperature bath set to the desired

temperature. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to

ensure equilibrium is reached (typically 24-48 hours). Periodically check for the continued

presence of undissolved solid.

Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the stirring and allow

the excess solid to settle. Carefully withdraw a known volume of the supernatant using a

syringe. Immediately attach a syringe filter and dispense the clear, saturated solution into a

pre-weighed evaporation dish.

Solvent Evaporation: Place the evaporation dish in an oven or vacuum oven at a

temperature sufficient to evaporate the solvent without decomposing the 3,5-
Difluoropyridine. A temperature slightly above the boiling point of the solvent is generally

suitable.

Drying and Weighing: Once all the solvent has evaporated, transfer the dish to a desiccator

to cool to room temperature. Weigh the dish containing the dried 3,5-Difluoropyridine on an

analytical balance. Repeat the drying and weighing process until a constant mass is

obtained.

Calculation:

Mass of dissolved 3,5-Difluoropyridine = (Mass of dish + solute) - Mass of empty dish

Solubility can then be expressed in various units, such as g/100 mL, g/kg of solvent, or

mol/L.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of a

compound using the gravimetric method.
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General Workflow for Gravimetric Solubility Determination
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Caption: A flowchart illustrating the key steps of the gravimetric method for solubility

determination.

Conclusion
While specific quantitative solubility data for 3,5-Difluoropyridine in common organic solvents

remains elusive in the public domain, this guide provides the necessary framework for

researchers to approach this critical parameter. The provided physicochemical properties and

qualitative solubility information offer a starting point for solvent selection. Furthermore, the

detailed experimental protocol for the gravimetric method equips scientists with a reliable

means to determine accurate and reproducible solubility data, which is indispensable for

advancing research and development involving this versatile fluorinated pyridine. The

generation of such experimental data would be a valuable contribution to the chemical and

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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